![molecular formula C10H8BrNO2 B062871 methyl 4-bromo-1H-indole-2-carboxylate CAS No. 167479-13-2](/img/structure/B62871.png)
methyl 4-bromo-1H-indole-2-carboxylate
Overview
Description
“Methyl 4-bromo-1H-indole-2-carboxylate” is a chemical compound with the CAS Number: 167479-13-2 . It has a molecular weight of 254.08 and its IUPAC name is methyl 4-bromo-1H-indole-2-carboxylate .
Synthesis Analysis
Indoles are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology and their derivatives have attracted increasing attention in recent years due to their biological activity . The investigation of novel methods of synthesis for indole derivatives has attracted the attention of the chemical community .Molecular Structure Analysis
The InChI code for “methyl 4-bromo-1H-indole-2-carboxylate” is 1S/C10H8BrNO2/c1-14-10(13)9-5-6-7(11)3-2-4-8(6)12-9/h2-5,12H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
Indole derivatives have been reported to possess various biological activities . For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents .Physical And Chemical Properties Analysis
“Methyl 4-bromo-1H-indole-2-carboxylate” is a solid at room temperature . It should be stored sealed in a dry place .Scientific Research Applications
Antiviral Activity
Indole derivatives have shown significant antiviral activity. For instance, the compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A . It’s plausible that “methyl 4-bromo-1H-indole-2-carboxylate” could also exhibit similar antiviral properties.
Anti-inflammatory Activity
Indole derivatives have been found to possess anti-inflammatory properties . This suggests that “methyl 4-bromo-1H-indole-2-carboxylate” could potentially be used in the development of new anti-inflammatory drugs.
Anticancer Activity
Indole derivatives have shown anticancer activity . Therefore, “methyl 4-bromo-1H-indole-2-carboxylate” could potentially be used in cancer research and treatment.
Antioxidant Activity
Indole derivatives have been found to possess antioxidant properties . This suggests that “methyl 4-bromo-1H-indole-2-carboxylate” could potentially be used in the development of new antioxidant drugs.
Antimicrobial Activity
Indole derivatives have shown antimicrobial activity . Therefore, “methyl 4-bromo-1H-indole-2-carboxylate” could potentially be used in the development of new antimicrobial drugs.
Antidiabetic Activity
Indole derivatives have been found to possess antidiabetic properties . This suggests that “methyl 4-bromo-1H-indole-2-carboxylate” could potentially be used in the development of new antidiabetic drugs.
Antimalarial Activity
Indole derivatives have shown antimalarial activity . Therefore, “methyl 4-bromo-1H-indole-2-carboxylate” could potentially be used in the development of new antimalarial drugs.
Anticholinesterase Activity
Indole derivatives have been found to possess anticholinesterase properties . This suggests that “methyl 4-bromo-1H-indole-2-carboxylate” could potentially be used in the development of new anticholinesterase drugs.
Mechanism of Action
Target of Action
Methyl 4-bromo-1H-indole-2-carboxylate, like many indole derivatives, is known to interact with multiple receptors, making it a versatile compound in biological applications .
Mode of Action
Indole derivatives are known to bind with high affinity to their targets, leading to a variety of biological effects .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with a wide range of biochemical pathways.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives, it is likely that the compound has diverse effects at the molecular and cellular levels .
Safety and Hazards
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
properties
IUPAC Name |
methyl 4-bromo-1H-indole-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2/c1-14-10(13)9-5-6-7(11)3-2-4-8(6)12-9/h2-5,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTPOJMDJBBGYFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(N1)C=CC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60405799 | |
Record name | methyl 4-bromo-1H-indole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60405799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
167479-13-2 | |
Record name | methyl 4-bromo-1H-indole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60405799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 4-bromo-1H-indole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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